Ethyl 4-(naphthalen-2-yl)-2,4-dioxobutanoate

• IUPAC Name: ethyl 4-naphthalen-2-yl-2,4-dioxobutanoate
• InChI: InChI=1S/C16H14O4/c1-2-20-16(19)15(18)10-14(17)13-8-7-11-5-3-4-6-12(11)9-13/h3-9H,2,10H2,1H3
• InChI Key: PCCOLZYMAYSQQQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(=O)CC(=O)C1=CC2=CC=CC=C2C=C1
• Molecular Formula: C16H14O4
• Molecular Weight: 270.28 g/mol

Description

The compound “Ethyl 4-(naphthalen-2-yl)-2,4-dioxobutanoate” is an ester derived from a naphthalene backbone. Naphthalene is a polycyclic aromatic hydrocarbon (PAH) consisting of two fused benzene rings. The “4-(naphthalen-2-yl)-2,4-dioxobutanoate” part suggests the presence of a butanoate ester group attached to the 4-position of the naphthalene ring.

Molecular Structure Analysis

The molecular structure of this compound would consist of a naphthalene ring system with an ester functional group attached. The exact structure would depend on the specific locations of these groups.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. The naphthalene ring system is aromatic and relatively stable, but can undergo electrophilic aromatic substitution reactions. The ester group could undergo reactions such as hydrolysis, reduction, and transesterification.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Generally, naphthalene derivatives are crystalline solids at room temperature. The presence of an ester group may increase its polarity compared to naphthalene.

Scientific Research Applications

Dearomative [4 + 2] Cycloaddition Reactions

• Application : Researchers have explored visible-light energy-transfer catalysis for the intermolecular dearomative [4 + 2] cycloaddition of naphthalenes with vinyl benzenes. This method allows the conversion of structurally diverse 2-acyl naphthalenes and styrenes into bicyclo[2.2.2]octa-2,5-diene scaffolds with high yields and moderate endo-selectivities. .

Mechanism of Action

Target of Action

The primary targets of Ethyl 4-(naphthalen-2-yl)-2,4-dioxobutanoate are currently unknown. This compound is a derivative of naphthalene, which has been found in various bioactive aromatic compounds . .

Mode of Action

Naphthalene derivatives have been found to bind with high affinity to multiple receptors , which could suggest a similar mode of action for this compound.

Biochemical Pathways

Naphthalene derivatives have been found to possess various biological activities , suggesting that they may interact with multiple biochemical pathways

Result of Action

Naphthalene derivatives have been found to possess various biological activities, including antiviral, anti-inflammatory, and anticancer activities

Safety and Hazards

As with all chemicals, safe handling procedures should be followed to minimize risks. Without specific information on this compound, it’s difficult to provide detailed safety and hazard information.

Future Directions

The potential applications and future directions for this compound would depend on its properties and activity. Naphthalene derivatives have been studied for various applications, including in materials science, pharmaceuticals, and as synthetic intermediates.